(2-Bromo-4-formylphenyl) 2-chloro-4-nitrobenzoate

• IUPAC Name: (2-bromo-4-formylphenyl) 2-chloro-4-nitrobenzoate
• InChI: InChI=1S/C14H7BrClNO5/c15-11-5-8(7-18)1-4-13(11)22-14(19)10-3-2-9(17(20)21)6-12(10)16/h1-7H
• InChI Key: LNKDAQUULVXONP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=O)Br)OC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H7BrClNO5
• Molecular Weight: 384.56 g/mol

Description

(2-Bromo-4-formylphenyl) 2-chloro-4-nitrobenzoate is an organic compound that features both bromine and chlorine substituents on a benzoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromo-4-formylphenyl) 2-chloro-4-nitrobenzoate typically involves multi-step organic reactions. One common method includes:

Friedel-Crafts Acylation: This step involves the acylation of a benzene ring using an acyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride.

Bromination: The addition of a bromine atom to the aromatic ring using bromine or a bromine source like N-bromosuccinimide (NBS).

Esterification: The formation of the ester linkage by reacting the carboxylic acid with an alcohol in the presence of an acid catalyst.

Industrial Production Methods

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield.

Chemical Reactions Analysis

Types of Reactions

(2-Bromo-4-formylphenyl) 2-chloro-4-nitrobenzoate can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst or iron powder in acidic conditions.

Substitution: The bromine and chlorine atoms can be substituted with other nucleophiles through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with palladium catalyst, iron powder with hydrochloric acid

Substitution: Sodium methoxide (NaOCH3), sodium ethoxide (NaOEt)

Major Products

Oxidation: 2-Bromo-4-carboxyphenyl 2-chloro-4-nitrobenzoate

Reduction: (2-Bromo-4-aminophenyl) 2-chloro-4-nitrobenzoate

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

(2-Bromo-4-formylphenyl) 2-chloro-4-nitrobenzoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Bromo-4-formylphenyl) 2-chloro-4-nitrobenzoate involves its interaction with specific molecular targets. The compound’s formyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The nitro group can undergo reduction to form reactive intermediates that may interact with cellular components .

Comparison with Similar Compounds

Similar Compounds

• (2-Bromo-4-chlorophenyl) 2-chloro-4-nitrobenzoate
• (2-Bromo-4-methylphenyl) 2-chloro-4-nitrobenzoate
• (2-Bromo-4-fluorophenyl) 2-chloro-4-nitrobenzoate